Cas no 1805679-88-2 (4-Difluoromethoxy-1H-benzimidazole-2-carboxylic acid)

4-Difluoromethoxy-1H-benzimidazole-2-carboxylic acid structure
1805679-88-2 structure
Product Name:4-Difluoromethoxy-1H-benzimidazole-2-carboxylic acid
CAS No:1805679-88-2
MF:C9H6F2N2O3
MW:228.152348995209
CID:4816032
Update Time:2023-08-19

4-Difluoromethoxy-1H-benzimidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Difluoromethoxy-1H-benzimidazole-2-carboxylic acid
    • Inchi: 1S/C9H6F2N2O3/c10-9(11)16-5-3-1-2-4-6(5)13-7(12-4)8(14)15/h1-3,9H,(H,12,13)(H,14,15)
    • InChI Key: SLDMBRWEJZTFPH-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC2=C1N=C(C(=O)O)N2)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 278
  • XLogP3: 2.3
  • Topological Polar Surface Area: 75.2

4-Difluoromethoxy-1H-benzimidazole-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061001257-250mg
4-Difluoromethoxy-1H-benzimidazole-2-carboxylic acid
1805679-88-2 98%
250mg
$808.10 2022-04-01
Alichem
A061001257-500mg
4-Difluoromethoxy-1H-benzimidazole-2-carboxylic acid
1805679-88-2 98%
500mg
$1,175.31 2022-04-01
Alichem
A061001257-1g
4-Difluoromethoxy-1H-benzimidazole-2-carboxylic acid
1805679-88-2 98%
1g
$1,904.92 2022-04-01
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